Cas no 1135827-69-8 (6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane)

• Product Name: 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane
• CAS No: 1135827-69-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5273382
• PubChem ID: 59452367
• Update Time: 2025-10-28

6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 6-(propan-2-yl)-1-oxa-6-azaspiro[2.5]octane
• 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane

• Inchi： 1S/C9H17NO/c1-8(2)10-5-3-9(4-6-10)7-11-9/h8H,3-7H2,1-2H3
• InChI Key： ZRBBLGDJIDKBSG-UHFFFAOYSA-N
• SMILES： O1CC21CCN(C(C)C)CC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane

6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane (CAS 1135827-69-8): A Versatile Spirocyclic Compound in Modern Chemistry

In the realm of organic chemistry, 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane (CAS 1135827-69-8) stands out as a fascinating spirocyclic compound with unique structural features and broad potential applications. This molecule, characterized by its 1-oxa-6-azaspiro[2.5]octane core and isopropyl substituent, has garnered attention in pharmaceutical research, material science, and synthetic chemistry due to its rigid yet functionalizable framework.

The spirocyclic architecture of 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane offers distinct advantages in drug design, where molecular rigidity often correlates with improved target selectivity and metabolic stability. Researchers exploring GPCR-targeted therapeutics or CNS-active compounds frequently investigate such scaffolds, as evidenced by recent publications in journals like Journal of Medicinal Chemistry and ACS Chemical Neuroscience.

From a synthetic perspective, the preparation of 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane typically involves ring-closing strategies that construct the spiro center while introducing the oxygen and nitrogen heteroatoms. Modern approaches often employ transition-metal catalysis or photochemical methods, reflecting current trends toward sustainable synthesis. The compound's isopropyl group provides opportunities for further derivatization, making it a valuable building block in fragment-based drug discovery.

Material scientists have recognized the potential of spirocyclic compounds like 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane in designing novel organic electronic materials. The constrained geometry can influence molecular packing and charge transport properties, relevant for developing next-generation OLEDs or organic semiconductors. Recent patents highlight applications in optoelectronic devices, where such structures help balance solubility and performance.

Analytical characterization of 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane typically combines NMR spectroscopy (notably ¹³C and ¹H), mass spectrometry, and X-ray crystallography when single crystals are obtainable. The spiro center generates distinctive spectroscopic signatures that aid in structural verification, while computational methods like DFT calculations help predict reactivity patterns.

In the context of green chemistry initiatives, researchers are exploring biocatalytic routes to access 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane and related heterospirocycles. Enzymatic systems capable of constructing such complex architectures with atom economy represent an exciting frontier, aligning with pharmaceutical industry goals to reduce synthetic step counts and waste generation.

The stability profile of 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane makes it suitable for various formulation applications. While specific storage recommendations depend on purity and intended use, general guidelines suggest protection from moisture and prolonged light exposure. The compound's lipophilicity (predicted LogP ~1.5-2.0) informs solubility considerations in biological assays or material preparations.

Emerging research connects spirocyclic motifs like that in 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane to proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The three-dimensionality of such scaffolds may offer advantages in engaging E3 ligases, a hot topic in drug discovery circles as evidenced by recent conference proceedings.

From a commercial perspective, 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane serves as a specialty chemical for research institutions and pharmaceutical developers. Suppliers typically offer it in milligram to gram quantities, with custom synthesis options available for larger-scale needs. Quality control emphasizes HPLC purity verification and thorough spectroscopic characterization to ensure batch consistency.

Future directions for 6-Propan-2-yl-1-oxa-6-azaspiro[2.5]octane research may explore its potential in covalent inhibitor design (through the nitrogen center) or as a conformational constraint in peptide mimetics. The growing interest in spirocyclic compounds across multiple disciplines ensures continued investigation into this structurally intriguing molecule and its derivatives.